Cas no 1261940-63-9 (3-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid
• CAS No: 1261940-63-9
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322684
• CID: 2764888
• PubChem ID: 53228503
• Update Time: 2025-04-21

3-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-6-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID10692036
• MFCD18322684
• 3-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-4-FLUOROBENZOIC ACID
• 1261940-63-9
• 3-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
• 3-(4-Chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18322684
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)11-6-8(2-4-12(11)16)10-7-9(14(18)19)3-5-13(10)17/h2-7H,1H3,(H,18,19)
• InChI Key： NAQODMIZBOVXIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų